Cas no 2137823-14-2 (1-(1-chloroethoxy)methyl-2-methylcyclopropane)

• Product Name: 1-(1-chloroethoxy)methyl-2-methylcyclopropane
• CAS No: 2137823-14-2
• MF: C₇H₁₃ClO
• MW: 148.630521535873
• CID: 6215456
• PubChem ID: 165474937
• Update Time: 2025-07-13

1-(1-chloroethoxy)methyl-2-methylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(1-chloroethoxy)methyl-2-methylcyclopropane
• 1-[(1-chloroethoxy)methyl]-2-methylcyclopropane
• EN300-1121732
• 2137823-14-2

• Inchi： 1S/C7H13ClO/c1-5-3-7(5)4-9-6(2)8/h5-7H,3-4H2,1-2H3
• InChI Key： BGRZNZLQNJRANS-UHFFFAOYSA-N
• SMILES： ClC(C)OCC1CC1C

Computed Properties

• Exact Mass: 148.0654927g/mol
• Monoisotopic Mass: 148.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-chloroethoxy)methyl-2-methylcyclopropane

Introduction to 1-(1-chloroethoxy)methyl-2-methylcyclopropane (CAS No. 2137823-14-2)

1-(1-chloroethoxy)methyl-2-methylcyclopropane, identified by its Chemical Abstracts Service (CAS) number 2137823-14-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanes, which are known for their unique three-membered ring structure and high reactivity due to ring strain. The presence of both an ethoxy and a chloro substituent on the cyclopropane ring introduces additional functional groups that enhance its chemical versatility, making it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 1-(1-chloroethoxy)methyl-2-methylcyclopropane make it a promising candidate for further exploration in medicinal chemistry. The cyclopropane ring itself is a privileged scaffold in drug design, often incorporated into bioactive molecules due to its ability to improve metabolic stability, oral bioavailability, and binding affinity to biological targets. The methyl group at the 2-position further modulates the electronic properties of the ring, while the chloroethoxy moiety provides a site for further functionalization via nucleophilic substitution reactions. These attributes have positioned this compound as a key building block in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating cyclopropane motifs into drug candidates. The reactivity of the cyclopropane ring allows for diverse transformations, including ring-opening reactions with nucleophiles, which can be exploited to introduce various pharmacophores. For instance, studies have demonstrated that compounds containing cyclopropane rings exhibit enhanced activity against certain enzymes and receptors, making them attractive for treating inflammatory diseases, infectious diseases, and even cancer. The 1-(1-chloroethoxy)methyl-2-methylcyclopropane structure represents an advanced derivative that could serve as a precursor for such applications.

One of the most compelling aspects of this compound is its potential utility in the synthesis of protease inhibitors. Proteases play a critical role in numerous biological pathways, and their inhibition is a major strategy in antiviral and anticancer drug discovery. The rigid three-membered ring of cyclopropane can mimic the transition state of peptide bond hydrolysis, thereby enhancing binding affinity to protease active sites. Additionally, the electron-withdrawing nature of the chloro group and the electron-donating effect of the ethoxy group can be fine-tuned to optimize interactions with specific residues in the protease active site. This balance of structural features makes 1-(1-chloroethoxy)methyl-2-methylcyclopropane a promising candidate for designing next-generation protease inhibitors.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 1-(1-chloroethoxy)methyl-2-methylcyclopropane. Molecular modeling techniques allow researchers to predict binding affinities, optimize molecular geometry, and identify potential lead compounds with high accuracy. These computational tools have been instrumental in guiding experimental efforts toward more efficient synthetic routes and improved pharmacological profiles. For example, virtual screening algorithms have been used to identify derivatives of this compound that exhibit enhanced potency against target enzymes while minimizing off-target effects.

The synthesis of 1-(1-chloroethoxy)methyl-2-methylcyclopropane involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a halogenated cyclopropanone intermediate, which is then subjected to nucleophilic substitution reactions with ethylene oxide or related reagents to introduce the ethoxy group. Subsequent methylation at the 2-position completes the desired structure. These synthetic strategies leverage well-established protocols in organic chemistry while demonstrating how functional groups can be systematically introduced to tailor molecular properties.

In addition to its pharmaceutical applications, 1-(1-chloroethoxy)methyl-2-methylcyclopropane has shown promise in materials science research. The unique electronic properties of cyclopropanes make them interesting candidates for organic semiconductors and liquid crystals. By modifying substituents such as those present in this compound, researchers can fine-tune electronic characteristics such as charge transportability and optical absorption spectra. This opens up possibilities for developing novel materials with applications in flexible electronics, optoelectronics, and energy storage devices.

The growing interest in green chemistry has also influenced research directions related to this compound. Sustainable synthetic methods are being explored to minimize waste and reduce environmental impact. For instance, catalytic processes that employ recyclable catalysts or solvent-free conditions are being developed to improve efficiency and sustainability. Such approaches align with broader efforts in pharmaceutical manufacturing to adopt greener practices without compromising on yield or purity.

Future research on 1-(1-chloroethoxy)methyl-2-methylcyclopropane may explore its potential as an intermediate for synthesizing complex natural products or bioactive molecules. The versatility of its structure allows for further derivatization through various chemical reactions, including cross-coupling reactions, oxidation-reduction processes, and heterocyclic formations. By leveraging these transformations, chemists can generate libraries of novel compounds for high-throughput screening against biological targets.

The development of new analytical techniques has also contributed to a deeper understanding of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into molecular structure and conformational preferences. These tools are essential for confirming synthetic success and understanding how structural modifications influence biological activity.

In conclusion,1-(1-chloroethoxy)methyl-2-methylcyclopropane (CAS No. 2137823-14-2) is a multifaceted compound with significant potential across multiple disciplines including pharmaceutical chemistry, materials science, and green chemistry。 Its unique structural features make it an attractive scaffold for designing novel therapeutic agents, while its reactivity allows for diverse synthetic applications。 As research continues，this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation。